Cas no 2172597-42-9 (2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172597-42-9
• MF: C₁₀H₁₅F₃N₄O₂
• MW: 280.246912240982
• CID: 6165822
• PubChem ID: 165599294
• Update Time: 2025-05-19

2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597850
• 2172597-42-9
• 2-[1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C10H15F3N4O2/c1-19-5-3-2-4-17-9(10(11,12)13)7(15-16-17)6-8(14)18/h2-6H2,1H3,(H2,14,18)
• InChI Key： RJMGHVADPBJCHT-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC(N)=O)N=NN1CCCCOC)(F)F

Computed Properties

• Exact Mass: 280.11471022g/mol
• Monoisotopic Mass: 280.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172597-42-9)

The compound 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide, identified by its CAS number 2172597-42-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a trifluoromethyl group and an acetamide moiety in its structure imparts unique physicochemical properties that make it a promising candidate for further exploration.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,2,3-triazole derivatives in medicinal chemistry. These scaffolds are known for their biological activity and have been widely investigated for their roles in various therapeutic applications. The specific modification of the triazol-4-ylacetamide moiety with a 4-methoxybutyl side chain and a trifluoromethyl substituent enhances the compound's pharmacological profile, making it a compelling subject for detailed study.

The trifluoromethyl group is particularly noteworthy in this context, as it is frequently incorporated into pharmaceuticals to improve metabolic stability, lipophilicity, and binding affinity. This functional group has been extensively studied for its ability to modulate the pharmacokinetic properties of drug candidates. In the case of 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide, the strategic placement of this group is expected to contribute to its efficacy and selectivity in biological systems.

The acetamide moiety in the compound's structure also plays a crucial role in determining its biological activity. Acetamides are well-documented pharmacophores that exhibit a wide range of biological effects. Their incorporation into drug molecules often enhances solubility and bioavailability, which are critical factors in drug design. The combination of an acetamide group with the trifluoromethyl and triazol-4-yl substituents in 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide suggests that this compound may possess multiple sites of interaction with biological targets.

Current research trends indicate that novel heterocyclic compounds are being increasingly explored for their potential therapeutic benefits. The 1,2,3-triazole scaffold, in particular, has shown promise in various pharmacological contexts. Studies have demonstrated that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide, including its size and electronic distribution, make it a candidate for further investigation in these areas.

In addition to its structural complexity, the compound's physicochemical properties have been carefully considered in its design. The presence of both hydrophobic and hydrophilic regions ensures good solubility and membrane permeability, which are essential for effective drug delivery. These properties are particularly important when considering oral or parenteral administration routes.

The synthesis of 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the triazole ring efficiently. The introduction of the trifluoromethyl group has been achieved through fluorination reactions under controlled conditions to prevent unwanted side products.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LCMS), and infrared spectroscopy (IR). These analyses confirm the structural integrity of the molecule and provide insights into its conformational preferences. Additionally, computational studies have been employed to predict the compound's electronic properties and potential interactions with biological targets.

Evaluation of the biological activity of 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylacetamide has been conducted using both in vitro and in vivo models. In vitro assays have focused on assessing its interaction with enzymes and receptors relevant to various diseases. Initial results suggest that the compound exhibits promising activity against certain targets without significant toxicity at tested concentrations.

The potential therapeutic applications of this compound are broad and include areas such as oncology, inflammation management, and infectious diseases. Its unique structural features make it a versatile scaffold that can be modified further to enhance specific biological activities. Future studies will focus on optimizing synthetic routes and exploring new derivatives with improved pharmacological profiles.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The exploration of compounds like 2-1-(4-methoxybutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-y acetamide (CAS No. 2172597-42-9) exemplifies how interdisciplinary approaches can lead to innovative solutions in medicine. By combining expertise from organic chemistry, medicinal chemistry, and pharmacology, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,2 - 1 - ( 4 - methoxybutyl) - 5 - ( trifluoromethyl) - 1 H - 1 , 2 , 3 - triazol - 4 - y lacet amide represents a significant contribution to pharmaceutical research due to its complex structure and promising biological activity . Further investigation into this compound holds great potential for advancing therapeutic strategies across multiple disease areas . As research continues , it is expected that additional insights will be gained into its mechanisms of action , leading to new opportunities for medical intervention .